Cas no 1804838-51-4 (Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate
• CAS No: 1804838-51-4
• MF: C₁₁H₁₂F₃IN₂O₃
• MW: 404.124265670776
• CID: 4837981
• Update Time: 2025-08-03

Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate

• Inchi： 1S/C11H12F3IN2O3/c1-2-19-9(18)4-6-3-8(20-11(12,13)14)10(15)7(5-16)17-6/h3H,2,4-5,16H2,1H3
• InChI Key： ZTCPCGFPFAFOKE-UHFFFAOYSA-N
• SMILES： IC1C(=CC(CC(=O)OCC)=NC=1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate

Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate: A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804838-51-4) is a highly specialized chemical compound that has garnered significant attention in the pharmaceutical and chemical research sectors. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique combination of functional groups, including an amine-methyl side chain, an iodo substituent, and a trifluoromethoxy group, makes it a valuable building block for the development of novel therapeutic agents.

The significance of Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate in pharmaceutical research is underscored by its versatility in synthetic chemistry. The presence of the iodo group allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in the construction of complex organic molecules. Additionally, the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the resulting compounds, making them more suitable for drug development.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, particularly cancer and inflammatory disorders. The compound Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate has been utilized in several innovative synthetic strategies aimed at creating novel pharmacophores. For instance, it has been employed in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have shown promising results in preclinical studies, highlighting the potential of this compound as a key intermediate in drug discovery.

The trifluoromethoxy group in Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate plays a pivotal role in modulating the pharmacokinetic properties of derived compounds. Fluoro-substituted molecules are known to exhibit improved pharmacological profiles due to their enhanced binding affinity and resistance to metabolic degradation. This characteristic has made this compound particularly attractive for the development of drugs that require prolonged bioavailability and sustained therapeutic effects.

Moreover, the amine-methyl side chain provides a site for further derivatization, allowing chemists to tailor the properties of their final products. This flexibility has been exploited in the design of novel antimicrobial agents and anti-inflammatory compounds. Researchers have leveraged this compound to synthesize molecules with enhanced efficacy against resistant bacterial strains and reduced immunogenicity, addressing critical challenges in modern medicine.

The iodo substituent on Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate is another key feature that contributes to its utility in synthetic chemistry. Iodinated compounds are frequently used as precursors in radiochemical synthesis, where they serve as labeling agents for diagnostic imaging and therapeutic applications. The ability to introduce radioactive isotopes at specific positions within a molecule has revolutionized nuclear medicine, enabling precise targeting of diseased tissues and improved patient outcomes.

In conclusion, Ethyl 2-(aminomethyl)-3-iodo-4-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804838-51-4) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features and functional groups make it an indispensable tool for researchers developing novel therapeutic agents. As advancements continue to be made in synthetic methodologies and drug discovery technologies, the importance of this compound is expected to grow even further, driving innovation across multiple disciplines within the life sciences sector.